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Compound of Interest

Compound Name: Chloranil

Cat. No.: B122849 Get Quote

Disclaimer: Chloranil is an obsolete fungicide and is considered a hazardous substance. Its

use may be restricted or banned in many jurisdictions. These notes are for informational and

research purposes only and do not constitute a recommendation for its use. Researchers

should consult and comply with all relevant safety and environmental regulations.

Introduction
Chloranil (tetrachloro-p-benzoquinone) is a broad-spectrum fungicide that was historically

used as a seed protectant. Its primary function as a seed dressing is to safeguard seeds and

emerging seedlings from various soil-borne and seed-borne fungal pathogens. By forming a

protective barrier around the seed, chloranil inhibits fungal growth, thereby promoting better

germination, stronger seedling establishment, and potentially higher crop yields.[1] However,

due to environmental and health concerns, it has been largely replaced by newer, safer

alternatives.[1][2]
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Property Value Reference

Common Name Chloranil [1]

Chemical Name Tetrachloro-1,4-benzoquinone [1]

Appearance
Yellow to greenish crystalline

powder
[1]

Water Solubility Moderate [1]

Soil Persistence Not persistent [1]

Mammalian Toxicity Low [1]

Ecotoxicity Highly toxic to fish [1]

Bioaccumulation Potential High [1]

Spectrum of Activity
Chloranil was utilized to control a range of fungal diseases that affect seedlings.

Target Pathogens Example Diseases
Example
Applications

Reference

Various Fungi

Damping-off, Downy

Mildew, Powdery

Mildew

Vegetables (cabbage,

cauliflower, broccoli),

Ornamental seedlings

[1]

Application as a Seed Dressing
Due to its status as an obsolete chemical, specific registered application rates for different

crops are not readily available in current literature. The following protocol is a generalized

procedure for applying a powdered fungicide as a seed dressing and should be adapted with

caution for experimental purposes.

4.1. Materials
Seeds to be treated
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Chloranil powder (appropriate purity for experimental use)

Seed treatment drum or a closed container

Personal Protective Equipment (PPE): gloves, safety goggles, lab coat, and a respirator or

dust mask.

Measuring scale

Appropriate solvent (if preparing a slurry)

Sticker-spreader adjuvant (optional, for better adherence)

4.2. Experimental Protocol: Dry Seed Treatment
This is the most common method for applying a powdered fungicide like chloranil.

Seed Preparation: Ensure seeds are clean and free from debris.

Dosage Calculation: Determine the experimental application rate (e.g., grams of chloranil
per kilogram of seed). This would need to be determined through preliminary range-finding

studies.

Treatment:

Place a known weight of seeds into the treatment container.

Add the calculated amount of chloranil powder.

Seal the container and rotate it for several minutes until the seeds are uniformly coated.

The use of a mechanical seed treater is recommended for larger batches to ensure even

coating.

Drying: Air-dry the treated seeds in a well-ventilated area before planting.

Storage: If not planted immediately, store the treated seeds in clearly labeled bags in a cool,

dry place away from food and feed.

4.3. Experimental Protocol: Slurry Seed Treatment
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This method can reduce dust exposure and improve adherence.

Slurry Preparation:

Prepare a slurry by mixing the desired amount of chloranil powder with a small volume of

a suitable liquid (e.g., water).

A sticker-spreader adjuvant can be added to the slurry to improve adhesion to the seed

surface.

Treatment:

Place the seeds in a treatment drum.

Gradually add the slurry while tumbling the seeds to ensure even coating.

Drying: Spread the treated seeds in a thin layer and allow them to air-dry completely before

planting.
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Caption: A generalized workflow for the dry application of chloranil as a seed dressing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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